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Ethyl [2-amino-3-(4-chlorobenzoyl)phenyl]acetate
Cat. No. B8331296
M. Wt: 317.8 g/mol
InChI Key: QFCOHPBSEIRXOL-UHFFFAOYSA-N
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Patent
US04568695
Procedure details
Fourteen g of 2-amino-3-(4-chlorobenzoyl)benzene acetic acid, sodium salt.H2O was dissolved in 150 ml of dimethylformamide and then treated with 30 g of ethyl iodide. The resulting solution was stirred at room temperature for 2.5 hours. The solution was then added to water and the mixture was extracted several times with benzene. The benzene layer obtained was washed with dilute base and water, dried over sodium sulfate and stripped to leave an oil which crystallized on trituration with pet. ether. Recrystallization from ethyl alcohol gave 11.6 g of the titled compound as yellow flakes, m.p. 101°-102° C.
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Reaction Step One
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REACTION_CXSMILES
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[NH2:1][C:2]1[C:7]([C:8](=[O:16])[C:9]2[CH:14]=[CH:13][C:12]([Cl:15])=[CH:11][CH:10]=2)=[CH:6][CH:5]=[CH:4][C:3]=1[CH2:17][C:18]([OH:20])=[O:19].[Na].O.[CH2:23](I)[CH3:24]>CN(C)C=O>[NH2:1][C:2]1[C:7]([C:8](=[O:16])[C:9]2[CH:14]=[CH:13][C:12]([Cl:15])=[CH:11][CH:10]=2)=[CH:6][CH:5]=[CH:4][C:3]=1[CH2:17][C:18]([O:20][CH2:23][CH3:24])=[O:19] |^1:20|
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NC1=C(C=CC=C1C(C1=CC=C(C=C1)Cl)=O)CC(=O)O
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O
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150 mL
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solvent
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CN(C=O)C
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30 g
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Conditions
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AMBIENT
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Stirring
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The resulting solution was stirred at room temperature for 2.5 hours
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Conditions are dynamic
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1
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See reaction.notes.procedure_details.
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EXTRACTION
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EXTRACTION
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the mixture was extracted several times with benzene
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The benzene layer obtained
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WASH
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WASH
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was washed
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ADDITION
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ADDITION
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with dilute base and water
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DRY_WITH_MATERIAL
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DRY_WITH_MATERIAL
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dried over sodium sulfate
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CUSTOM
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to leave an oil which
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crystallized on trituration with pet. ether
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CUSTOM
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Recrystallization from ethyl alcohol
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Outcomes
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2.5 h |
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NC1=C(C=CC=C1C(C1=CC=C(C=C1)Cl)=O)CC(=O)OCC
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Measurements
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| AMOUNT: MASS | 11.6 g |
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
